![molecular formula C11H13N3O2 B1468310 5-(1,3-dioxan-2-yl)-1H-indazol-3-amine CAS No. 218301-24-7](/img/structure/B1468310.png)
5-(1,3-dioxan-2-yl)-1H-indazol-3-amine
Overview
Description
5-(1,3-dioxan-2-yl)-1H-indazol-3-amine, commonly referred to as 5-DIA, is an organic compound with a wide range of applications in scientific research. It is a derivative of indazole, a heterocyclic aromatic compound, and is a colorless, crystalline solid with a molecular weight of 206.30 g/mol. 5-DIA is soluble in water and ethanol, and has a melting point of 197-199°C. It is used in a variety of laboratory experiments, including synthesis, spectroscopy, and pharmacology.
Scientific Research Applications
Advances in Material Science and Medicinal Chemistry
Compounds with dioxane units and indazole moieties, similar to "5-(1,3-dioxan-2-yl)-1H-indazol-3-amine," are pivotal in medicinal chemistry due to their pharmacological potential. For instance, indazole derivatives are recognized for their wide range of biological activities, which has spurred interest in developing novel therapeutic agents based on this scaffold (Denya, Malan, & Joubert, 2018). Such compounds have shown promising anticancer and anti-inflammatory properties, suggesting that "5-(1,3-dioxan-2-yl)-1H-indazol-3-amine" could also offer valuable pharmacological applications.
Chemical Synthesis and Reactivity
The synthesis and reactivity of compounds containing 1,2,4-triazole and dioxane units have been extensively studied, demonstrating their utility in producing a wide array of chemical products. The versatility of these compounds is evident in their application across different chemical reactions and their potential as intermediates in synthesizing complex molecules. For example, the microwave-assisted synthesis of benzoxazoles derivatives highlights the innovative approaches being employed to enhance the efficiency of chemical synthesis processes, which could be applicable to the synthesis of "5-(1,3-dioxan-2-yl)-1H-indazol-3-amine" and its derivatives (Özil & Menteşe, 2020).
Environmental and Health Considerations
The environmental and health impact of chemical compounds, including those related to "5-(1,3-dioxan-2-yl)-1H-indazol-3-amine," is a critical area of research. The degradation and transformation of chemical pollutants in the environment, particularly those involving advanced oxidation processes, are crucial for mitigating their negative effects on ecosystems and human health. Studies on the degradation of nitrogen-containing compounds offer insights into the challenges and strategies for addressing the persistence of such chemicals in the environment (Bhat & Gogate, 2021).
properties
IUPAC Name |
5-(1,3-dioxan-2-yl)-1H-indazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O2/c12-10-8-6-7(2-3-9(8)13-14-10)11-15-4-1-5-16-11/h2-3,6,11H,1,4-5H2,(H3,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCRNCTRSYATOQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(OC1)C2=CC3=C(C=C2)NN=C3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201296565 | |
Record name | 5-(1,3-Dioxan-2-yl)-1H-indazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201296565 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(1,3-dioxan-2-yl)-1H-indazol-3-amine | |
CAS RN |
218301-24-7 | |
Record name | 5-(1,3-Dioxan-2-yl)-1H-indazol-3-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=218301-24-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(1,3-Dioxan-2-yl)-1H-indazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201296565 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.